Cas no 79069-41-3 (2,4-bis(propan-2-yl)aniline)

• Product Name: 2,4-bis(propan-2-yl)aniline
• CAS No: 79069-41-3
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 533437
• PubChem ID: 12750108
• Update Time: 2025-06-29

2,4-bis(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4-bis(1-methylethyl)-
• 2,4-di(propan-2-yl)aniline
• 79069-41-3
• 2,4-bis(propan-2-yl)aniline
• SCHEMBL2199068
• 2,4-Diisopropyl-1-amino-benzene
• DTXSID90508868
• EN300-36539
• AKOS000142650
• ZPDPRPHPYMTWMA-UHFFFAOYSA-N
• Oprea1_134867
• 2,4-diisopropylaniline

• Inchi： 1S/C12H19N/c1-8(2)10-5-6-12(13)11(7-10)9(3)4/h5-9H,13H2,1-4H3
• InChI Key： ZPDPRPHPYMTWMA-UHFFFAOYSA-N
• SMILES： NC1=CC=C(C=C1C(C)C)C(C)C

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2,4-bis(propan-2-yl)aniline

Introduction to 2,4-Bis(propan-2-yl)Aniline (CAS No. 79069-41-3)

2,4-Bis(propan-2-yl)aniline, also known by its CAS number 79069-41-3, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of aniline, with two isopropyl groups attached to the aromatic ring at the 2 and 4 positions. The structure of this compound contributes to its unique chemical properties, making it a valuable material in various applications.

The synthesis of 2,4-bis(propan-2-yl)aniline typically involves nucleophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of palladium catalysts to facilitate coupling reactions, which has significantly improved the yield and purity of this compound.

In terms of physical properties, 2,4-bis(propan-2-yl)aniline exhibits a melting point of approximately 55°C and a boiling point around 310°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical processes. The compound's stability under thermal and oxidative conditions has been extensively studied, with recent findings indicating that it maintains structural integrity under moderate heating conditions.

The chemical properties of 2,4-bis(propan-2-yl)aniline are particularly interesting due to its ability to act as a precursor in the synthesis of more complex aromatic compounds. For example, it can undergo Friedel-Crafts alkylation or acylation reactions to form derivatives with enhanced functionalities. Recent studies have highlighted its potential as an intermediate in the production of advanced polymers and high-performance materials.

The application of 2,4-bis(propan-2-yl)aniline spans across multiple industries. In the pharmaceutical sector, it serves as a building block for synthesizing bioactive molecules with potential therapeutic applications. In materials science, it is used in the development of high-strength composites and lightweight materials for aerospace and automotive industries.

Recent research has also explored the environmental impact of 2,4-bis(propan-2-yl)aniline. Studies indicate that it exhibits low toxicity towards aquatic organisms under controlled conditions. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, 2,4-bis(propan-2-yl)aniline (CAS No. 79069-41-3) is a versatile compound with promising applications in various fields. Its unique chemical properties and recent advancements in synthesis methods make it an invaluable material for both academic research and industrial applications.